Cas no 10153-61-4 (3-Hexene-2,5-dione,3,4-dihydroxy-)

• Product Name: 3-Hexene-2,5-dione,3,4-dihydroxy-
• CAS No: 10153-61-4
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 200944
• Update Time: 2024-01-26

3-Hexene-2,5-dione,3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-2,5-dione,3,4-dihydroxy-
• Formoin,diacetyl-
• 3-Hexene-2,5-dione, 3,4-dihydroxy-

• Inchi： 1S/C6H8O4/c1-3(7)5(9)6(10)4(2)8/h9-10H,1-2H3
• InChI Key： QDILFPZEGWZMON-UHFFFAOYSA-N
• SMILES： CC(=O)C(O)=C(O)C(=O)C

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±42.0 °C(Predicted)
• PSA: 74.6
• LogP: 0.49200
• pka: 9.60±0.50(Predicted)